Cas no 140160-20-9 (1,2-Propanediol, 3-(pentacosyloxy)-)

• Product Name: 1,2-Propanediol, 3-(pentacosyloxy)-
• CAS No: 140160-20-9
• MF: C₂₈H₅₈O₃
• MW: 442.758329868317
• CID: 1283888
• PubChem ID: 12049876
• Update Time: 2025-04-20

1,2-Propanediol, 3-(pentacosyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(pentacosyloxy)-
• 3-pentacosoxypropane-1,2-diol
• 140160-20-9
• DTXSID10476499

• Inchi： 1S/C28H58O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-31-27-28(30)26-29/h28-30H,2-27H2,1H3
• InChI Key： DMTCXVVOISAOIM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCOCC(CO)O

Computed Properties

• Exact Mass: 442.43884
• Monoisotopic Mass: 442.43859571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols